![molecular formula C20H21NO4S2 B2689126 N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-3-(4-(methylsulfonyl)phenyl)propanamide CAS No. 2034596-36-4](/img/structure/B2689126.png)
N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-3-(4-(methylsulfonyl)phenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-3-(4-(methylsulfonyl)phenyl)propanamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as "Compound X" in the scientific community and is known for its unique properties, which make it a valuable tool for researchers in various fields.
Scientific Research Applications
Biochemical Research
N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-3-(4-(methylsulfonyl)phenyl)propanamide and related compounds have been utilized in biochemical research, particularly in studying drug metabolism. For instance, LY451395, a related biaryl-bis-sulfonamide compound, has been studied using microbial-based surrogate biocatalytic systems to produce mammalian metabolites. These metabolites were used to support full structure characterization by nuclear magnetic resonance spectroscopy (Zmijewski et al., 2006).
Photovoltaic Research
Compounds with furan and thiophene linkers, similar to the chemical structure , have been investigated in the development of dye-sensitized solar cells. A study demonstrated that phenothiazine derivatives with furan as a conjugated linker improved solar energy-to-electricity conversion efficiency, showing the potential of such compounds in photovoltaic applications (Kim et al., 2011).
Organic Chemistry and Synthesis
In organic chemistry, such compounds have been used in various synthesis processes. For instance, photooxygenation of 2-thiophenyl-substituted furans led to the synthesis of γ-hydroxybutenolides, with the carbonyl group in butenolide holding the position of the thiophenyl moiety in reacting furans (Kotzabasaki et al., 2016). Additionally, N-Ethyl-5-phenylisoxazolium-3′-sulfonate, a related compound, has been studied for its reactivity with nucleophilic side chains of proteins (Llamas et al., 1986).
Pharmaceutical Research
While avoiding specifics on drug use and dosage, it is noteworthy that related compounds have found applications in pharmaceutical research. For instance, celecoxib derivatives have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities (Küçükgüzel et al., 2013).
Advanced Material Research
These compounds have also been explored in the field of advanced materials. For example, 2,3-diphenylphenanthro[9,10-b]furans, which are structurally related, were synthesized and analyzed for their blue fluorescence properties, indicating their potential use in optoelectronic applications (Kojima et al., 2016).
properties
IUPAC Name |
N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]-3-(4-methylsulfonylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO4S2/c1-27(23,24)18-6-2-15(3-7-18)4-9-20(22)21-12-10-17-5-8-19(26-17)16-11-13-25-14-16/h2-3,5-8,11,13-14H,4,9-10,12H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKYJRLRSWLPKPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NCCC2=CC=C(S2)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-3-(4-(methylsulfonyl)phenyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.